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Compound of Interest

Compound Name: 9-Formyl-8-julolidinol
CAS No.: 63149-33-7
Cat. No.: B1220926
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the Vilsmeier-Haack formylation of julolidine to
synthesize 9-julolidinecarboxaldehyde. This reaction is a key method for introducing a formyl
group onto the electron-rich aromatic ring of julolidine, a versatile heterocyclic compound used
in the development of fluorescent probes, pharmaceuticals, and advanced materials.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 9-
julolidinecarboxaldehyde.
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Parameter Value Reference

9-Julolidinecarboxaldehyde (9-
Product Name ) [3]

9-Formyljulolidine, 2,3,6,7-

Tetrahydro-1H,5H-
Synonyms o [2][4]
benzolijjquinolizine-9-

carboxaldehyde
Molecular Formula Ci13H1sNO [2][4]
Molecular Weight 201.27 g/mol [2][4]
Typical Yield 96% [3]
Melting Point 81-82 °C [3]
Appearance Light yellow needles [3]

Reaction Mechanism: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction proceeds in two main stages. First, the Vilsmeier reagent, a
substituted chloroiminium ion, is formed from the reaction of a substituted amide (like N,N-
dimethylformamide, DMF) with phosphorus oxychloride (POCIs).[5][6][7] This electrophilic
reagent then reacts with an electron-rich aromatic compound, such as julolidine.[5][6] The
resulting iminium ion intermediate is subsequently hydrolyzed during workup to yield the final
aldehyde product.[7]
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Vilsmeier-Haack Reaction Mechanism
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Caption: General mechanism of the Vilsmeier-Haack reaction on julolidine.

Experimental Protocol: Synthesis of 9-
Julolidinecarboxaldehyde

This protocol is adapted from a procedure similar to the formylation of N,N-dimethylaniline.[3]

Materials and Reagents:

Julolidine (19 g)

N,N-Dimethylformamide (DMF) (45 mL)

Phosphorus oxychloride (POCIs) (16 mL, approx. 26.3 g)

Sodium Acetate (150 Q)

Activated Charcoal (e.g., Darco® G-60)
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o Ethanol

o Water

e Crushed Ice

e Dry Ice/lsopropyl Alcohol Bath

» Round bottom flask with magnetic stirrer, pressure-equalizing dropping funnel, and Claisen
head with drying tube

e Steam bath
Procedure:
e Vilsmeier Reagent Preparation:

o Add 45 mL of N,N-dimethylformamide (DMF) to a round bottom flask equipped with a
magnetic stirrer and dropping funnel.

o Flush the flask with dry nitrogen and then cool it in a dry ice/isopropyl alcohol bath.
o Slowly add 16 mL of phosphorus oxychloride to the cooled DMF.[3]
e Reaction with Julolidine:

o After stirring the Vilsmeier reagent for 10 minutes, add 19 g of julolidine dropwise to the
mixture with continuous stirring.[3]

o Once the addition is complete, stir the reaction mixture for an additional 15 minutes.
o Remove the cooling bath and heat the mixture on a steam bath for 2 hours.[3]
e Work-up and Neutralization:

o Pour the hot reaction mixture into a slurry of approximately 400 mL of crushed ice and
water.[3]
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o Carefully neutralize the resulting solution by adding a solution of 150 g of sodium acetate
in 250 mL of water. This will cause the aldehyde product to precipitate.[3]

e |solation and Purification:
o Collect the precipitated aldehyde by filtration.

o Keep the filtrate at 0°C overnight to allow for the formation of additional precipitate, which
should also be collected.[3]

o Combine all the collected precipitate.

o Treat the combined product with activated charcoal and recrystallize from an ethanol/water
mixture to yield pure 9-julolidinecarboxaldehyde as light yellow needles.[3] The final yield
is approximately 21.2 g (96%).[3]
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Experimental Workflow
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Caption: Step-by-step workflow for the synthesis of 9-julolidinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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